Cas no 4751-59-1 (4H,5H,6H,7H,8H-thieno3,2-cazepin-4-one)
4751-59-1 structure
Product Name:4H,5H,6H,7H,8H-thieno3,2-cazepin-4-one
CAS No:4751-59-1
MF:C8H9NOS
MW:167.228160619736
CID:1518151
PubChem ID:12376837
Update Time:2025-04-21
4H,5H,6H,7H,8H-thieno3,2-cazepin-4-one Chemical and Physical Properties
Names and Identifiers
-
- 4H-Thieno[3,2-c]azepin-4-one, 5,6,7,8-tetrahydro-
- 5,6,7,8-tetrahydro-thieno[3,2-c]azepin-4-one
- 5,6,7,8-tetrahydrothieno[3,2-c]azepin-4-one
- SCHEMBL8195075
- 4751-59-1
- AKOS023410956
- Z1065583280
- 4H,5H,6H,7H,8H-thieno[3,2-c]azepin-4-one
- 5,6,7,8-Tetrahydro-4H-thieno[3,2-c]azepin-4-one
- EN300-66574
- CS-0143993
- 4H,5H,6H,7H,8H-thieno3,2-cazepin-4-one
-
- Inchi： 1S/C8H9NOS/c10-8-6-3-5-11-7(6)2-1-4-9-8/h3,5H,1-2,4H2,(H,9,10)
- InChI Key： LKCFTLHJKOWHBT-UHFFFAOYSA-N
- SMILES： S1C=CC2C(NCCCC1=2)=O
Computed Properties
- Exact Mass: 167.04057
- Monoisotopic Mass: 167.04048508g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 11
- Rotatable Bond Count: 0
- Complexity: 172
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.3
- Topological Polar Surface Area: 57.3Ų
Experimental Properties
- PSA: 29.1
4H,5H,6H,7H,8H-thieno3,2-cazepin-4-one Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | H326120-10mg |
4H,5H,6H,7H,8H-thieno[3,2-c]azepin-4-one |
4751-59-1 | 10mg |
$ 50.00 | 2022-06-04 | ||
| TRC | H326120-50mg |
4H,5H,6H,7H,8H-thieno[3,2-c]azepin-4-one |
4751-59-1 | 50mg |
$ 185.00 | 2022-06-04 | ||
| TRC | H326120-100mg |
4H,5H,6H,7H,8H-thieno[3,2-c]azepin-4-one |
4751-59-1 | 100mg |
$ 295.00 | 2022-06-04 | ||
| Enamine | EN300-66574-0.05g |
4H,5H,6H,7H,8H-thieno[3,2-c]azepin-4-one |
4751-59-1 | 95% | 0.05g |
$179.0 | 2023-05-26 | |
| Enamine | EN300-66574-0.1g |
4H,5H,6H,7H,8H-thieno[3,2-c]azepin-4-one |
4751-59-1 | 95% | 0.1g |
$268.0 | 2023-05-26 | |
| Enamine | EN300-66574-0.25g |
4H,5H,6H,7H,8H-thieno[3,2-c]azepin-4-one |
4751-59-1 | 95% | 0.25g |
$383.0 | 2023-05-26 | |
| Enamine | EN300-66574-0.5g |
4H,5H,6H,7H,8H-thieno[3,2-c]azepin-4-one |
4751-59-1 | 95% | 0.5g |
$601.0 | 2023-05-26 | |
| Enamine | EN300-66574-1.0g |
4H,5H,6H,7H,8H-thieno[3,2-c]azepin-4-one |
4751-59-1 | 95% | 1g |
$770.0 | 2023-05-26 | |
| Enamine | EN300-66574-2.5g |
4H,5H,6H,7H,8H-thieno[3,2-c]azepin-4-one |
4751-59-1 | 95% | 2.5g |
$1509.0 | 2023-05-26 | |
| Enamine | EN300-66574-5.0g |
4H,5H,6H,7H,8H-thieno[3,2-c]azepin-4-one |
4751-59-1 | 95% | 5g |
$2235.0 | 2023-05-26 |
4H,5H,6H,7H,8H-thieno3,2-cazepin-4-one Related Literature
-
Sandip Gangadhar Balwe,Yeon Tae Jeong Org. Biomol. Chem., 2018,16, 1287-1296
-
Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
-
Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
-
5. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
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